90-47-1

Xanthone

In Stock

• CAS RN:
• 90-47-1

• Formula:
• C13H8O2

• InChI:
• InChI=1S/C13H8O2/c14-13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13/h1-8H

• InChIKey:
• JNELGWHKGNBSMD-UHFFFAOYSA-N

• Xanthone is a polyketide synthase-derived xanthone that has been found in G. mangostana. It is the scaffold of several pharmacologically active compounds, including α-mangostin, garcinone D, and O-methyl sterigmatocystin. Xanthone inhibits monoamine oxidase A (MAO-A;  IC50 = 0.84 µM).
  Xanthone is used as an insecticide. Xanthonoid , purified from Hypericum perforatum
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Xanthone was introduced as an insecticide and it currently finds uses as ovicide for codling moth eggs and as a larvicide. Xanthone is also used in the preparation of xanthydrol, which is used in the determination of urea levels in the blood.
  

Lonchocarpic acid

• CAS RN:
• 5490-47-1

• Formula:
• C26H26O6

• InChI:
• InChI=1S/C26H26O6/c1-14(2)6-11-17-22-18(12-13-26(3,4)32-22)23(30-5)20-21(28)19(25(29)31-24(17)20)15-7-9-16(27)10-8-15/h6-10,12-13,27-28H,11H2,1-5H3

• InChIKey:
• QKTFIWUHGFCLHF-UHFFFAOYSA-N

• Lonchocarpic acid has an anti-inflammatory mechanism of lonchocarpine in LPS- or poly(I:C)-induced neuroinflammation.

Benzenesulfonic acid, 2,2'-thiobis[5-[(4-ethoxyphenyl)azo]-, disodium salt

In Stock

• CAS RN:
• 13390-47-1

• Formula:
• C28H24N4Na2O8S3

• InChI:
• InChI=1S/C28H26N4O8S3.2Na/c1-3-39-23-11-5-19(6-12-23)29-31-21-9-15-25(27(17-21)42(33,34)35)41-26-16-10-22(18-28(26)43(36,37)38)32-30-20-7-13-24(14-8-20)40-4-2;;/h5-18H,3-4H2,1-2H3,(H,33,34,35)(H,36,37,38);;/q;2*+1/p-2

• InChIKey:
• VSSMQLIMSVAUDK-UHFFFAOYSA-L

• Benzenesulfonic acid, 2,2'-thiobis[5-[(4-ethoxyphenyl)azo]-, disodium salt is a useful research compound. Its molecular formula is C28H24N4Na2O8S3 and its molecular weight is 686.7 g/mol. The purity is usually 95%.

Amoorastatin, 12-hydroxy

• CAS RN:
• 71590-47-1

• Formula:
• C28H36O10

• InChI:
• InChI=1S/C28H36O10/c1-12(29)37-18-9-17(31)27-11-36-23(34)24(18,2)15(27)8-16(30)26(4)21(27)20(32)22(33)25(3)14(13-5-6-35-10-13)7-19-28(25,26)38-19/h5-6,10,14-19,21-23,30-31,33-34H,7-9,11H2,1-4H3

• InChIKey:
• PUNWVWPDKCBXSA-UHFFFAOYSA-N

• Amoorastatin, 12-hydroxy is a natural product found in Melia azedarach with data available.

Ethyl 4-({[1-(4-amino-1,2,5-oxadiazol-3-yl)-4-(ethoxycarbonyl)-1H-1,2,3-triazol-5-yl]methyl}amino)benzoate

Usually In Stock

• CAS RN:
• 296790-47-1

• Formula:
• C17H19N7O5

• InChI:
• InChI=1S/C17H19N7O5/c1-3-27-16(25)10-5-7-11(8-6-10)19-9-12-13(17(26)28-4-2)20-23-24(12)15-14(18)21-29-22-15/h5-8,19H,3-4,9H2,1-2H3,(H2,18,21)

• InChIKey:
• VZALHWFVGPEZET-UHFFFAOYSA-N

• Ethyl 4-({[1-(4-amino-1,2,5-oxadiazol-3-yl)-4-(ethoxycarbonyl)-1H-1,2,3-triazol-5-yl]methyl}amino)benzoate is a useful research compound. Its molecular formula is C17H19N7O5 and its molecular weight is 401.383. The purity is usually 95%.

N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-3-nitrobenzamide

In Stock

• CAS RN:
• 330190-47-1

• Formula:
• C20H19N3O3S

• InChI:
• InChI=1S/C20H19N3O3S/c1-20(2,3)15-9-7-13(8-10-15)17-12-27-19(21-17)22-18(24)14-5-4-6-16(11-14)23(25)26/h4-12H,1-3H3,(H,21,22,24)

• InChIKey:
• RRBOLSXGRKDDEB-UHFFFAOYSA-N

• N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-3-nitrobenzamide is a useful research compound. Its molecular formula is C20H19N3O3S and its molecular weight is 381.45. The purity is usually 95%.

3-(3-Fluorophenyl)-6-(2-oxo-2-piperidin-1-ylethyl)triazolo[4,5-d]pyrimidin-7-one

In Stock

• CAS RN:
• 872590-47-1

• Formula:
• C17H17FN6O2

• InChI:
• InChI=1S/C17H17FN6O2/c18-12-5-4-6-13(9-12)24-16-15(20-21-24)17(26)23(11-19-16)10-14(25)22-7-2-1-3-8-22/h4-6,9,11H,1-3,7-8,10H2

• InChIKey:
• FBDFAJKPJZHGDA-UHFFFAOYSA-N

• 3-(3-Fluorophenyl)-6-(2-oxo-2-piperidin-1-ylethyl)triazolo[4,5-d]pyrimidin-7-one is a useful research compound. Its molecular formula is C17H17FN6O2 and its molecular weight is 356.361. The purity is usually 95%.

4-butyl-3-[(3-methylbenzyl)thio]-4H-1,2,4-benzothiadiazine 1,1-dioxide

In Stock

• CAS RN:
• 893790-47-1

• Formula:
• C19H22N2O2S2

• InChI:
• InChI=1S/C19H22N2O2S2/c1-3-4-12-21-17-10-5-6-11-18(17)25(22,23)20-19(21)24-14-16-9-7-8-15(2)13-16/h5-11,13H,3-4,12,14H2,1-2H3

• InChIKey:
• ATKUJCKSMFLZMB-UHFFFAOYSA-N

• 4-butyl-3-[(3-methylbenzyl)thio]-4H-1,2,4-benzothiadiazine 1,1-dioxide is a useful research compound. Its molecular formula is C19H22N2O2S2 and its molecular weight is 374.52. The purity is usually 95%.

4'-Cyano-3-(3-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898790-47-1

• Formula:
• C17H15NO

• InChI:
• InChI=1S/C17H15NO/c1-13-3-2-4-14(11-13)7-10-17(19)16-8-5-15(12-18)6-9-16/h2-6,8-9,11H,7,10H2,1H3

• InChIKey:
• JXBAVIDYAXOZTO-UHFFFAOYSA-N

• 4'-Cyano-3-(3-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H15NO and its molecular weight is 249.31 g/mol. The purity is usually 95%.

N-(5-amino-2-methoxyphenyl)-2,4-dichlorobenzamide

In Stock

• CAS RN:
• 330990-47-1

• Formula:
• C14H12Cl2N2O2

• InChI:
• InChI=1S/C14H12Cl2N2O2/c1-20-13-5-3-9(17)7-12(13)18-14(19)10-4-2-8(15)6-11(10)16/h2-7H,17H2,1H3,(H,18,19)

• InChIKey:
• PYJAIQMSTWXEGT-UHFFFAOYSA-N

• N-(5-amino-2-methoxyphenyl)-2,4-dichlorobenzamide is a useful research compound. Its molecular formula is C14H12Cl2N2O2 and its molecular weight is 311.2g/mol. The purity is usually 95%.

1-(3-Amino-5-methoxypyridazin-4-yl)ethanone

Usually In Stock

• CAS RN:
• 107890-47-1

• Formula:
• C7H9N3O2

• InChI:
• InChI=1S/C7H9N3O2/c1-4(11)6-5(12-2)3-9-10-7(6)8/h3H,1-2H3,(H2,8,10)

• InChIKey:
• JERBNRPHMLNLMD-UHFFFAOYSA-N

• 1-(3-Amino-5-methoxypyridazin-4-yl)ethanone, also known as 1-(3-Amino-5-methoxypyridazin-4-yl)ethanone, is a useful research compound. Its molecular formula is C7H9N3O2 and its molecular weight is 167.168. The purity is usually 95%.

Gosogliptin

• CAS RN:
• 869490-47-1

• Formula:
• C17H24F2N6O

• InChI:
• InChI=1S/C17H24F2N6O/c18-17(19)2-5-25(12-17)15(26)14-10-13(11-22-14)23-6-8-24(9-7-23)16-20-3-1-4-21-16/h1,3-4,13-14,22H,2,5-12H2/t13-,14-/m0/s1

• InChIKey:
• QWEWGXUTRTXFRF-KBPBESRZSA-N

• Gosogliptin Hydrochloride(cas 869490-47-1) is a potent and selective inhibitor of dipeptidyl peptidase-IV (DPP-IV), which, when administered orally, improved glucose tolerance as assessed by a reduction in the maximal glucose excursion during an oral glucose tolerance test in preclinical models of diabetes mellitus.

Sulfoaildenafil

In Stock

• CAS RN:
• 856190-47-1

• Formula:
• C23H32N6O3S2

• InChI:
• InChI=1S/C23H32N6O3S2/c1-6-8-18-20-21(28(5)27-18)23(33)26-22(25-20)17-11-16(9-10-19(17)32-7-2)34(30,31)29-12-14(3)24-15(4)13-29/h9-11,14-15,24H,6-8,12-13H2,1-5H3,(H,25,26,33)/t14-,15+

• InChIKey:
• SCLUKEPFXXPARW-GASCZTMLSA-N

• Sulfoaildenafil, also known as Sulfoaildenafil, is a useful research compound. Its molecular formula is C23H32N6O3S2 and its molecular weight is 504.668. The purity is usually 95%.

2-[3-Bromo-5-ethoxy-4-(2,2,2-trifluoroethoxy)phenyl]acetonitrile

In Stock

• CAS RN:
• 1797290-47-1

• Formula:
• C12H11BrF3NO2

• InChI:
• InChI=1S/C12H11BrF3NO2/c1-2-18-10-6-8(3-4-17)5-9(13)11(10)19-7-12(14,15)16/h5-6H,2-3,7H2,1H3

• InChIKey:
• CYUZJGGKJWKHMA-UHFFFAOYSA-N

• 2-[3-Bromo-5-ethoxy-4-(2,2,2-trifluoroethoxy)phenyl]acetonitrile is a useful research compound. Its molecular formula is C12H11BrF3NO2 and its molecular weight is 338.124. The purity is usually 95%.

1'-((4-chloro-3-(trifluoromethyl)phenyl)sulfonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one

In Stock

• CAS RN:
• 1797890-47-1

• Formula:
• C19H15ClF3NO4S

• InChI:
• InChI=1S/C19H15ClF3NO4S/c20-16-6-5-12(11-15(16)19(21,22)23)29(26,27)24-9-7-18(8-10-24)14-4-2-1-3-13(14)17(25)28-18/h1-6,11H,7-10H2

• InChIKey:
• PKAUUEBFCLCQBS-UHFFFAOYSA-N

• 1'-((4-chloro-3-(trifluoromethyl)phenyl)sulfonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one is a useful research compound. Its molecular formula is C19H15ClF3NO4S and its molecular weight is 445.84. The purity is usually 95%.

3-Fluoro-3-methylbutan-1-amine hydrochloride

• CAS RN:
• 1454690-47-1; 1509922-69-3

• Formula:
• C5H13ClFN

• InChI:
• InChI=1S/C5H12FN.ClH/c1-5(2,6)3-4-7;/h3-4,7H2,1-2H3;1H

• InChIKey:
• RTBATDNZURRCNG-UHFFFAOYSA-N

• 3-Fluoro-3-methylbutan-1-amine hydrochloride is a useful research compound. Its molecular formula is C5H13ClFN and its molecular weight is 141.61. The purity is usually 95%.